Cas no 176103-90-5 (1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 176103-90-5
• MF: C₁₆H₁₆N₄
• MW: 264.325042724609
• CID: 3139992
• PubChem ID: 5149900
• Update Time: 2025-08-05

1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline
• SCHEMBL15871076
• 176103-90-5
• 1-(benzotriazol-1-ylmethyl)-3,4-dihydro-2H-quinoline

• Inchi： 1S/C16H16N4/c1-3-9-15-13(6-1)7-5-11-19(15)12-20-16-10-4-2-8-14(16)17-18-20/h1-4,6,8-10H,5,7,11-12H2
• InChI Key： OKKOPCJIVFKIPE-UHFFFAOYSA-N
• SMILES： N1(CN2C3C=CC=CC=3N=N2)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 264.137496527Da
• Monoisotopic Mass: 264.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline (CAS No. 176103-90-5)

1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline (CAS No. 176103-90-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines the benzotriazole moiety with a tetrahydroquinoline backbone, offering a versatile platform for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline has surged, driven by advancements in medicinal chemistry and catalysis. The compound's CAS No. 176103-90-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its benzotriazole component is known for its role in stabilizing reactive intermediates, making it valuable in synthetic organic chemistry.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline. Researchers are investigating green chemistry approaches, such as catalyst-free reactions and microwave-assisted synthesis, to reduce environmental impact. This aligns with the growing emphasis on eco-friendly pharmaceuticals and green manufacturing practices, which are highly searched topics in AI-driven literature reviews.

The compound's tetrahydroquinoline core is another focal point, as it is a common motif in central nervous system (CNS) drugs and antimicrobial agents. Recent studies have highlighted its potential in addressing drug-resistant infections, a pressing global health concern. This connection to antibiotic resistance and novel therapeutics makes CAS No. 176103-90-5 a subject of interest in both academic and industrial settings.

From a technical perspective, the physicochemical properties of 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline are critical for its applications. Its logP value, solubility, and stability under various conditions are frequently analyzed to optimize its use in formulation development. These parameters are essential for researchers working on drug delivery systems and precision medicine, which are among the top-searched terms in pharmaceutical sciences.

In conclusion, 1-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroquinoline (CAS No. 176103-90-5) represents a promising compound with multifaceted applications. Its relevance to cutting-edge research, combined with its alignment with sustainability trends and healthcare innovations, ensures its continued prominence in scientific discourse. As the field evolves, this compound is likely to remain a key player in the development of next-generation therapeutics and advanced materials.